3-chloro-3-methylbutan-2-amine hydrochloride
Overview
Description
3-Chloro-3-methylbutan-2-amine hydrochloride, also known as CMC-HCl, is a powerful and versatile chemical compound used in a variety of scientific research applications. It is a chiral compound, meaning that it is composed of two enantiomers, or mirror images, of the same molecule. CMC-HCl has a wide range of applications in biochemical and physiological research, including the synthesis of various compounds, the study of enzyme-substrate interactions, and the investigation of metal-catalyzed reactions. It is also used in the development of drugs and in the synthesis of novel materials.
Scientific Research Applications
3-chloro-3-methylbutan-2-amine hydrochloride has a wide range of scientific research applications. It is used in the synthesis of various compounds, such as peptides and other small molecules. It is also used in the study of enzyme-substrate interactions, as it can be used to modulate the activity of enzymes. Furthermore, this compound can be used to investigate metal-catalyzed reactions, such as the hydrolysis of esters. In addition, this compound is used in the development of drugs and in the synthesis of novel materials.
Mechanism of Action
The mechanism of action of 3-chloro-3-methylbutan-2-amine hydrochloride is not well understood. It is believed that this compound acts as an inhibitor of enzymes, by binding to the active site of the enzyme and preventing the enzyme from catalyzing its reaction. This inhibition can be reversible or irreversible, depending on the concentration of this compound used. In addition, this compound can also act as a substrate for enzymes, allowing the enzyme to catalyze its reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known that this compound can affect the activity of enzymes, either by inhibiting the enzyme or by acting as a substrate for the enzyme. In addition, this compound has been shown to have an effect on the absorption of drugs, as well as the metabolism of certain compounds.
Advantages and Limitations for Lab Experiments
The use of 3-chloro-3-methylbutan-2-amine hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, this compound can be used to modulate the activity of enzymes, allowing for the study of enzyme-substrate interactions. Furthermore, this compound can be used to investigate metal-catalyzed reactions, such as the hydrolysis of esters. However, there are also some limitations to using this compound in laboratory experiments. It can be toxic in high concentrations, and it can interfere with the absorption of drugs.
Future Directions
There are several potential future directions for the use of 3-chloro-3-methylbutan-2-amine hydrochloride. It could be used in the development of new drugs, as it has been shown to affect the absorption and metabolism of certain compounds. In addition, this compound could be used to study the mechanism of action of enzymes, as it can be used to modulate the activity of enzymes. Furthermore, this compound could be used to investigate the synthesis of novel materials, as well as the synthesis of peptides and other small molecules. Finally, this compound could be used to investigate metal-catalyzed reactions, such as the hydrolysis of esters.
Synthesis Methods
3-chloro-3-methylbutan-2-amine hydrochloride can be synthesized in a variety of ways. The most commonly used method is called the Williamson ether synthesis, which involves the reaction of a haloalkane with an alcohol in the presence of a base. Specifically, this compound can be synthesized by reacting 3-chloro-3-methylbutan-1-ol with sodium hydroxide in a mixture of dichloromethane and ethanol. This reaction results in the formation of a sodium salt of the alcohol, which is then reacted with hydrochloric acid to yield this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-3-methylbutan-2-amine hydrochloride involves the reaction of 3-chloro-3-methylbutan-2-one with methylamine followed by treatment with hydrochloric acid.", "Starting Materials": [ "3-chloro-3-methylbutan-2-one", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-3-methylbutan-2-one is reacted with excess methylamine in the presence of a base such as sodium hydroxide to form 3-chloro-3-methylbutan-2-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of 3-chloro-3-methylbutan-2-amine, which is the desired compound." ] } | |
CAS RN |
2648940-76-3 |
Molecular Formula |
C5H13Cl2N |
Molecular Weight |
158.1 |
Purity |
95 |
Origin of Product |
United States |
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